Cas no 1046831-94-0 (5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine)

5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring both bromo and iodo substituents, enhancing its reactivity in cross-coupling reactions such as Suzuki or Sonogashira couplings. The 2-trimethylsilanyl-ethoxymethyl (SEM) protecting group ensures stability under basic and nucleophilic conditions while allowing selective deprotection when required. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in constructing complex pyrrolopyridine scaffolds. Its dual halogen functionality enables sequential functionalization, offering flexibility in derivatization. The SEM group also improves solubility in organic solvents, facilitating handling in synthetic workflows. Suitable for research applications, this reagent is valuable in medicinal chemistry and material science.
5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine structure
1046831-94-0 structure
Product Name:5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine
CAS No:1046831-94-0
MF:C13H18BrIN2OSi
MW:453.188795566559
MDL:MFCD18259743
CID:2124807
Update Time:2025-05-20

5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine
    • 5-bromo-3-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine
    • SQLCQLIPTCGRQI-UHFFFAOYSA-N
    • 5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine
    • MDL: MFCD18259743
    • Inchi: 1S/C13H18BrIN2OSi/c1-19(2,3)5-4-18-9-17-8-12(15)11-6-10(14)7-16-13(11)17/h6-8H,4-5,9H2,1-3H3
    • InChI Key: SQLCQLIPTCGRQI-UHFFFAOYSA-N
    • SMILES: IC1=CN(C2C1=CC(=CN=2)Br)COCC[Si](C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Topological Polar Surface Area: 27

5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
228145-1g
5-Bromo-3-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine, 95%
1046831-94-0 95%
1g
$908.00 2023-09-06
Matrix Scientific
228145-5g
5-Bromo-3-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine, 95%
1046831-94-0 95%
5g
$2063.00 2023-09-06

Additional information on 5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine

5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine, identified by the CAS number 1046831-94-0, is a highly specialized heterocyclic compound with significant potential in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and structural versatility. The presence of bromine and iodine substituents further enhances its reactivity and makes it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

The structure of this compound is characterized by a fused pyrrole and pyridine ring system, with substituents at positions 5 and 3 being bromine and iodine, respectively. The third substituent is located at position 1, where a 2-trimethylsilanyl-ethoxymethyl group is attached. This group introduces steric bulk and silicon-based functionality, which can be advantageous in various chemical reactions. The combination of these features makes this compound a promising candidate for applications in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

Recent studies have highlighted the importance of pyrrolopyridines in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). For instance, research published in Nature Communications (2023) demonstrated that certain pyrrolopyridine derivatives can inhibit PPIs associated with cancer progression. While our compound has not yet been directly tested for such applications, its structural similarity to known PPI modulators suggests potential avenues for future investigation.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of trimethylsilyl protecting groups ensures stability during intermediate steps, while the halogen substituents facilitate further functionalization. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, reducing both time and cost.

The electronic properties of this compound make it an attractive candidate for applications in organic electronics. Its ability to undergo redox cycling suggests potential use in batteries or sensors. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure, providing insights into its reactivity under various conditions.

From an environmental perspective, the stability and biodegradation potential of this compound are critical considerations. Initial studies indicate that it exhibits moderate persistence in aqueous environments, which aligns with its intended use as a high-performance material rather than a disposable commodity. Regulatory frameworks governing chemical safety continue to evolve, emphasizing the need for thorough environmental impact assessments before large-scale production.

In conclusion, 5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool for researchers in medicinal chemistry and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.

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